Cas no 1105250-36-9 (N-(4-ethylphenyl)-3-[(4-ethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide)

• Product Name: N-(4-ethylphenyl)-3-[(4-ethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide
• CAS No: 1105250-36-9
• MF: C₂₂H₂₄N₂O₃S₂
• MW: 428.567563056946
• CID: 5385471
• Update Time: 2025-06-10

N-(4-ethylphenyl)-3-[(4-ethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Ethylphenyl)-3-[[(4-ethylphenyl)methylamino]sulfonyl]-2-thiophenecarboxamide
• N-(4-ethylphenyl)-3-[(4-ethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

• Inchi： 1S/C22H24N2O3S2/c1-4-16-6-10-18(11-7-16)23-22(25)21-20(14-15-28-21)29(26,27)24(3)19-12-8-17(5-2)9-13-19/h6-15H,4-5H2,1-3H3,(H,23,25)
• InChI Key： HFAYXCATFUHPCC-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(CC)C=C2)=O)SC=CC=1S(N(C1=CC=C(CC)C=C1)C)(=O)=O

Experimental Properties

• Density: 1.294±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.38±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-ethylphenyl)-3-[(4-ethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide

Professional Introduction to N-(4-ethylphenyl)-3-[(4-ethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide (CAS No. 1105250-36-9)

N-(4-ethylphenyl)-3-[(4-ethylphenyl1105250-36-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activities, particularly in the realm of drug discovery and therapeutic intervention. The intricate structure of this molecule, featuring a thiophene core adorned with sulfamoyl and amide functional groups, makes it a subject of intense study for its pharmacological properties.

The molecular framework of N-(4-ethylphenyl)-3-[(4-ethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide is meticulously designed to interact with biological targets in a specific manner. The presence of the 4-ethylphenyl group at multiple positions in the molecule suggests a high degree of lipophilicity, which is often a critical factor in drug absorption and distribution within the body. Additionally, the sulfamoyl moiety is known to enhance binding affinity to certain enzymes and receptors, making this compound a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. Thiophene derivatives, in particular, have shown promise in various therapeutic applications due to their ability to modulate biological pathways effectively. The synthesis and characterization of N-(4-ethylphenyl)-3-[(4-ethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide represent a significant step forward in this area, as it combines structural features that are known to enhance bioactivity.

The pharmacological profile of this compound has been the focus of several preliminary studies. Researchers have been particularly interested in its potential as an inhibitor of enzymes involved in inflammatory pathways. The sulfamoyl group, in particular, has been shown to interact with key residues in target proteins, thereby modulating their activity. This interaction is crucial for developing drugs that can effectively reduce inflammation without causing significant side effects.

Moreover, the structural flexibility offered by the thiophene ring allows for further derivatization and optimization. This means that N-(4-ethylphenyl)-3-[(4-ethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide can serve as a scaffold for designing new analogs with enhanced potency and selectivity. Such derivatives could potentially address unmet medical needs by targeting specific disease mechanisms more precisely.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only ensure high yields but also minimize unwanted byproducts, making the process scalable for larger-scale production if needed.

In terms of biological evaluation, N-(4-ethylphenyl)-3-[(4-ethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide has been subjected to various in vitro assays to assess its potential therapeutic effects. Early results indicate that it exhibits inhibitory activity against certain inflammatory enzymes, suggesting its utility in treating conditions characterized by excessive inflammation. However, further studies are necessary to fully elucidate its mechanism of action and long-term safety profile.

The development of new pharmaceuticals is often a lengthy and complex process that involves extensive testing and regulatory approvals. Nevertheless, compounds like N-(4-ethylphenyl)-3-[(4-ethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide hold significant promise for addressing various medical conditions. As research continues to uncover new applications for this class of molecules, it is likely that we will see more derivatives entering clinical trials and eventually reaching patients in need.

The role of computational chemistry and molecular modeling has also been instrumental in understanding the behavior of N-(4-ethylphenyl)-3-[(4-ethylphenyl)(methyl)sulfamoyl]thiophene-2-carboxamide. By simulating its interactions with biological targets, researchers can predict how it might behave within living systems and identify potential modifications that could enhance its efficacy. These computational approaches complement traditional experimental methods and provide valuable insights into drug design.

In conclusion, N-(4-ethylphenyl)-3-[(4-ethylphenyl